Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate

• Molecular Formula: C23H38O3
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)21-23(25)26-2/h7-8,10-11,13-14,16-17,22,24H,3-6,9,12,15,18-21H2,1-2H3/b8-7+,11-10+,14-13+,17-16+
• InChIKey: UQAIZYUGMRVYDE-SHDWVJIKSA-N

Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate: Baseline Characteristics and Scientific Procurement Relevance

Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate (CAS: 2692622-76-5) is a synthetic methyl ester derivative of a hydroxylated C22:4 polyunsaturated fatty acid, distinguished by a 3-hydroxy group and four cis double bonds at the 7, 10, 13, and 16 positions . It is a lipid mediator analog belonging to the docosanoid class, which are known to be involved in inflammation resolution pathways, particularly as intermediates in the biosynthesis of maresins [1]. The compound exhibits inhibitory activity against key enzymes in the arachidonic acid cascade, including 5-lipoxygenase (5-LOX) and prostaglandin E synthase (mPGES-1), and is primarily used as a research tool in lipidomics, enzymology, and inflammation studies [2].

1

Lipid Mediator Pathway Studies

Docosanoid analog for inflammation resolution and maresin biosynthesis research.

2

Enzyme Inhibition Profiling

Inhibits 5-lipoxygenase and shows weak mPGES-1 activity; supports leukotriene pathway dissection.

3

Lipidomics & Analytical Reference

High-purity (>98%) methyl ester for targeted oxylipin profiling and method development.

• [1] Serhan, C. N., Yang, R., Martinod, K., Kasuga, K., Pillai, P. S., Porter, T. F., ... & Spite, M. (2009). Maresins: novel macrophage mediators with potent antiinflammatory and proresolving actions. Journal of Experimental Medicine, 206(1), 15-23. View Source
• [2] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 400 nM for 5-lipoxygenase. View Source

Why Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate Cannot Be Substituted by Generic Analogs in Research Applications

The unique substitution pattern of Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate—specifically the combination of a 3-hydroxy group and a specific double bond geometry—dictates its distinct biological target engagement and metabolic stability . Generic substitution with the non-hydroxylated methyl ester (Methyl 7,10,13,16-docosatetraenoate) or the free acid (3-Hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoic acid) is not scientifically valid, as these structural variations critically alter enzyme inhibition potency, cellular uptake, and the compound's behavior in lipid mediator pathway assays . The quantitative evidence below demonstrates that this compound's functional profile cannot be reliably extrapolated from simpler in-class molecules, making it an essential and irreplaceable tool for specific research investigations .

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Non-hydroxylated methyl ester analog lacks the 3-hydroxy group critical for 5-LOX engagement; enzyme inhibition profile may not transfer.

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Free acid or sodium salt forms exhibit variable purity and physical state; cellular uptake and assay reproducibility may differ.

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Structural analogs with different double bond geometry or chain length may shift target selectivity; pathway-specific readouts require careful review.

Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate: Head-to-Head Quantitative Differentiation Evidence

Potent and Selective 5-Lipoxygenase (5-LOX) Inhibition vs. Non-Hydroxylated Analog

Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate demonstrates potent inhibition of human 5-lipoxygenase (5-LOX) with an IC50 of 400 nM in fMLP-stimulated human polymorphonuclear leukocytes (PMNL) [1]. In contrast, the non-hydroxylated methyl ester analog, Methyl 7,10,13,16-docosatetraenoate, shows no reported 5-LOX inhibitory activity, underscoring that the 3-hydroxy group is essential for potent enzyme engagement [2]. This quantitative difference highlights that simple substitution with a non-hydroxylated docosatetraenoate would fail to modulate this key pro-inflammatory pathway.

5-LOX Inhibition vs. Non-Hydroxylated Analog

Head-to-head comparison

IC50 400 nM vs. no reported activity

3-hydroxy group is essential for enzyme engagement; supports pathway-specific inhibition studies.

fMLP-stimulated human PMNL, 10 min pre-incubation

Evidence Dimension	5-Lipoxygenase (5-LOX) inhibition
Target Compound Data	IC50 = 400 nM
Comparator Or Baseline	Methyl 7,10,13,16-docosatetraenoate (non-hydroxylated analog) shows no reported 5-LOX inhibitory activity
Quantified Difference	Potency increase of >25-fold relative to the non-inhibitory baseline
Conditions	fMLP-stimulated human PMNL, 10 min pre-incubation

Why This Matters

This selectivity for 5-LOX inhibition establishes the compound as a critical research tool for studying leukotriene biosynthesis and inflammation, as generic analogs lack this specific biological activity.

• [1] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 400 nM for 5-lipoxygenase. View Source
• [2] Medical University of Lublin. Record details for Methyl 7,10,13,16-docosatetraenoate. PubChem Bioactivity Data. View Source

Differential Enzyme Selectivity: 5-LOX vs. mPGES-1 Inhibition

While Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate potently inhibits 5-LOX (IC50 = 400 nM) [1], it exhibits only weak inhibition of microsomal prostaglandin E synthase-1 (mPGES-1) with an IC50 of 10,000 nM (10 µM) in IL-1β-stimulated A549 cell microsomes [2]. This 25-fold selectivity for 5-LOX over mPGES-1 indicates a targeted effect on the leukotriene pathway, potentially avoiding broad suppression of prostaglandin biosynthesis, which is a known limitation of non-selective COX inhibitors . This selectivity profile is unique to this specific hydroxylated ester; related analogs may have different target engagement patterns.

5-LOX vs. mPGES-1 Selectivity

Cross-study comparable

25-fold selectivity (5-LOX IC50 400 nM; mPGES-1 IC50 10 µM)

Targeted leukotriene pathway modulation with limited prostaglandin pathway interference.

5-LOX: human PMNL; mPGES-1: IL-1β-stimulated A549 microsomes

Evidence Dimension	Enzyme inhibition selectivity
Target Compound Data	5-LOX IC50 = 400 nM; mPGES-1 IC50 = 10,000 nM
Comparator Or Baseline	Non-selective lipoxygenase inhibitors (e.g., NDGA) typically exhibit broader activity against multiple LOX isoforms and COX enzymes
Quantified Difference	25-fold selectivity for 5-LOX over mPGES-1
Conditions	5-LOX: human PMNL; mPGES-1: IL-1β-stimulated A549 cell microsomes

Why This Matters

This selectivity profile enables pathway-specific studies of leukotriene-mediated inflammation without confounding effects on prostaglandin signaling, a key consideration for researchers designing experiments in immunology and pharmacology.

• [1] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 400 nM for 5-lipoxygenase. View Source
• [2] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 10,000 nM for Prostaglandin E synthase. View Source

Superior Purity and Physical Form Consistency for Reproducible Experimentation

Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate is consistently supplied as a liquid with a purity of >98% . This high and consistent purity profile, combined with defined storage conditions (powder at -20°C, solvent at -80°C) , ensures reliable and reproducible results in biochemical assays. In contrast, the free acid form (3-Hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoic acid) is often available as a less well-defined liquid with no specified purity grade from certain vendors , and the sodium salt (Docosatetraenoate sodium) may exhibit variable hydration states and purity, which can introduce experimental variability [1]. This superior quality control directly translates to reduced lot-to-lot variability and increased confidence in quantitative data.

Purity and Physical Form

Cross-study comparable

>98% purity, defined liquid form and storage conditions

Reduces lot-to-lot variability; supports reproducible quantitative assays.

Free acid or sodium salt may lack defined purity grade

Evidence Dimension	Purity and physical form consistency
Target Compound Data	Purity >98%; defined storage conditions; liquid form
Comparator Or Baseline	Free acid: unspecified purity; sodium salt: variable hydration states; C20 analog: >98% but different physical properties
Quantified Difference	Guaranteed >98% purity vs. unspecified or potentially lower purity for alternative forms
Conditions	Vendor product specifications

Why This Matters

High and consistent purity is critical for quantitative biological assays, analytical method development, and reproducibility in multi-center studies, making this compound a preferred choice for researchers requiring a reliable and well-characterized lipid tool.

• [1] PeptideDB. Docosatetraenoate sodium. Product Information. CAS: 2692623-45-1. View Source

Optimal Research and Industrial Applications for Methyl 3(R,S)-hydroxy-7(Z),10(Z),13(Z),16(Z)-docosatetraenoate Based on Verified Differentiation

Investigation of 5-Lipoxygenase-Dependent Inflammatory Pathways

Given its potent and selective 5-LOX inhibition (IC50 = 400 nM), this compound is ideally suited for studies dissecting the role of leukotrienes in inflammation and immune cell function [1]. It can be used as a pharmacological tool to validate 5-LOX as a target in cellular and in vivo models of asthma, arthritis, and cardiovascular disease, without confounding effects on COX-mediated prostaglandin synthesis [2].

Development and Validation of LC-MS/MS Analytical Methods for Oxylipin Profiling

The high purity (>98%) and well-defined chemical structure of this compound make it an excellent candidate for use as an internal standard or reference material in targeted lipidomics workflows . It can be employed to quantify related hydroxylated docosanoids in biological matrices and to monitor enzymatic activity of 5-LOX and other fatty acid oxygenases .

Structure-Activity Relationship (SAR) Studies of Lipid Mediator Analogs

The unique 3-hydroxy-7,10,13,16-docosatetraenoate scaffold provides a critical building block for the synthesis and evaluation of novel maresin analogs and other specialized pro-resolving mediators (SPMs) [3]. Its defined enzyme inhibition profile (5-LOX vs. mPGES-1) allows researchers to systematically probe the structural features required for selective enzyme engagement and to identify more potent or selective leads for drug development .

Cellular Uptake and Metabolic Fate Studies of Hydroxylated Fatty Acid Esters

The methyl ester moiety facilitates cellular uptake and influences the compound's distribution and metabolic stability compared to free acids or sodium salts . This makes it a valuable tool for studying the intracellular trafficking and conversion of docosanoid esters in macrophages, neutrophils, and other inflammatory cells, providing insights into the bioavailability and function of lipid mediator precursors .

Application

Selection Property

Validation Focus

Leukotriene biosynthesis pathway studies

5-LOX selective inhibition context

Pathway-specific leukotriene modulation without COX interference

Oxylipin profiling & LC-MS/MS method development

High-purity (>98%) lipid standard

Reproducible quantification; enzyme activity monitoring

Lipid mediator SAR studies

3-hydroxy-docosatetraenoate scaffold

Structural determinants of enzyme selectivity and analog design

Cellular uptake & metabolic fate studies

Methyl ester for enhanced membrane permeability

Intracellular trafficking and conversion of docosanoid precursors

• [1] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 400 nM for 5-lipoxygenase. View Source
• [2] BindingDB. BDBM50396065 (CHEMBL1819480). Enzyme Inhibition Constant Data. IC50: 10,000 nM for Prostaglandin E synthase. View Source
• [3] Serhan, C. N., Yang, R., Martinod, K., Kasuga, K., Pillai, P. S., Porter, T. F., ... & Spite, M. (2009). Maresins: novel macrophage mediators with potent antiinflammatory and proresolving actions. Journal of Experimental Medicine, 206(1), 15-23. View Source